ethyl (7Z)-2-{[(4-chlorophenyl)carbonyl]amino}-7-(hydroxyimino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl (7Z)-2-[(4-chlorobenzoyl)amino]-7-hydroxyimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H17ClN2O4S/c1-2-25-18(23)14-12-4-3-5-13(21-24)15(12)26-17(14)20-16(22)10-6-8-11(19)9-7-10/h6-9,24H,2-5H2,1H3,(H,20,22)/b21-13-
• InChI Key: BADSTORRMJHCDD-BKUYFWCQSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2=NO)NC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CCOC(=O)C1=C(SC\2=C1CCC/C2=N/O)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol

Description

Ethyl (7Z)-2-{[(4-chlorophenyl)carbonyl]amino}-7-(hydroxyimino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C18H17ClN2O4S and its molecular weight is 392.85. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives Formation

Ethyl (7Z)-2-{[(4-chlorophenyl)carbonyl]amino}-7-(hydroxyimino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound involved in various synthesis processes. The compound has been utilized as a precursor in the synthesis of diverse derivatives, demonstrating its reactivity and potential in medicinal chemistry. For instance, its transformation into ethyl 2-(acetylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and further conversion to other compounds have been explored for their biological activities (Narayana et al., 2006). Novel transformations of its amino and carbonyl/nitrile groups have been studied for thienopyrimidine synthesis, revealing a pathway to synthesize thieno[2,3-d]pyrimidin-4(3H)-one and thieno[2,3-d][1,3]oxazin-4-one derivatives, showcasing its versatility in chemical reactions (Pokhodylo et al., 2010).

Reactivity with Amines

The compound's interaction with primary amines has led to the formation of ethyl 2-[(1-R-5-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-3-yl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates, further indicating its potential in synthesizing complex molecules with biological relevance (Shipilovskikh et al., 2014).

Biological and Pharmacological Applications

Antimicrobial and Anti-inflammatory Agents

Compounds synthesized from this compound have shown promising biological activities, including antimicrobial and anti-inflammatory properties. Derivatives such as Schiff bases formed from its amino group have been characterized for their biological activities, demonstrating the compound's relevance in drug discovery (Narayana et al., 2006).

Anticancer Potential

The compound has also been a part of studies aiming to develop novel anticancer agents. A series of thiophene and benzothiophene derivatives synthesized from this compound have been evaluated for their anti-proliferative activities against various cancer cell lines, highlighting its potential as a scaffold for anticancer drug development (Mohareb et al., 2016).